4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-(1,3-benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C18H16N4O3S/c1-25-16-9-13(4-5-19-16)22-7-6-21(10-17(22)23)18(24)12-2-3-14-15(8-12)26-11-20-14/h2-5,8-9,11H,6-7,10H2,1H3
• InChI Key: QPXLJBJWAXBDNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been investigated in detail. In

Mechanism of Action

The mechanism of action of 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is not fully understood. However, it is believed that this compound exerts its inhibitory activity by binding to the active site of target enzymes, thereby preventing substrate binding and catalysis.
Biochemical and Physiological Effects:
4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been shown to exhibit potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one in lab experiments is its potent inhibitory activity against various enzymes. Additionally, this compound has been extensively studied, and its mechanism of action has been investigated in detail. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one. One potential direction is the investigation of this compound's potential use in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its inhibitory activity against target enzymes. Finally, the potential toxicity of this compound should be further investigated to determine its suitability for use in various applications.

Synthesis Methods

The synthesis of 4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been reported using various methods. One of the most commonly used methods involves the reaction of 2-amino-4-methoxypyridine with 4-(chloromethyl)benzoic acid in the presence of triethylamine. The resulting intermediate is then reacted with 2-piperazin-1-yl-acetic acid to obtain the final product.

Scientific Research Applications

4-(1,3-Benzothiazole-6-carbonyl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.